Cas no 1448064-58-1 (1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-ethoxyethan-1-one)

• Product Name: 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-ethoxyethan-1-one
• CAS No: 1448064-58-1
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 5846088
• PubChem ID: 71809454
• Update Time: 2025-10-28

1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-ethoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-2-ethoxyethanone
• 1-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-2-ethoxyethan-1-one
• AKOS024564978
• 1448064-58-1
• F6442-2628
• 1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-2-ethoxyethanone

• Inchi： 1S/C13H16ClNO4S/c1-2-19-9-13(16)15-7-12(8-15)20(17,18)11-5-3-10(14)4-6-11/h3-6,12H,2,7-9H2,1H3
• InChI Key： MEOZVXZQBDEMKI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)COCC

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds